Cas no 90632-72-7 (5-Benzyl-6-ethoxy-2H-1,3-benzodioxole)

• Product name: 5-Benzyl-6-ethoxy-2H-1,3-benzodioxole
• CAS No: 90632-72-7
• MF: C₁₆H₁₆O₃
• MW: 256.296
• CID: 2812512
• PubChem ID: 71327517

5-Benzyl-6-ethoxy-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• DTXSID50756580
• 5-Benzyl-6-ethoxy-2H-1,3-benzodioxole
• 90632-72-7

• Inchi： InChI=1S/C16H16O3/c1-2-17-14-10-16-15(18-11-19-16)9-13(14)8-12-6-4-3-5-7-12/h3-7,9-10H,2,8,11H2,1H3
• InChI Key： IOQGOLFVVSDFMC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 256.109944368Da
• Monoisotopic Mass: 256.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 4